![molecular formula C17H15BrN2O5 B4745492 N-[3-(4-bromophenyl)-2-(2-furoylamino)acryloyl]-beta-alanine](/img/structure/B4745492.png)
N-[3-(4-bromophenyl)-2-(2-furoylamino)acryloyl]-beta-alanine
Overview
Description
N-[3-(4-bromophenyl)-2-(2-furoylamino)acryloyl]-beta-alanine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BFAA, and it belongs to the family of beta-alanine derivatives.
Mechanism of Action
The mechanism of action of N-[3-(4-bromophenyl)-2-(2-furoylamino)acryloyl]-beta-alanine is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins. Prostaglandins are known to play a role in inflammation, and their inhibition can lead to anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been reported to exhibit anti-bacterial activity against various strains of bacteria. Furthermore, this compound has been shown to improve cognitive function in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[3-(4-bromophenyl)-2-(2-furoylamino)acryloyl]-beta-alanine is its potential as a lead compound for the development of new drugs. Its anti-inflammatory, anti-cancer, and anti-bacterial activities make it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for the research on N-[3-(4-bromophenyl)-2-(2-furoylamino)acryloyl]-beta-alanine. One of the directions is the development of new derivatives with improved solubility and bioavailability. Another direction is the investigation of its potential in the treatment of neurological disorders. Furthermore, the mechanism of action of this compound needs to be further elucidated to understand its full potential. Finally, the potential of this compound in the development of new anti-inflammatory, anti-cancer, and anti-bacterial drugs needs to be explored further.
Conclusion:
In conclusion, this compound is a promising compound with potential applications in various scientific research fields. Its anti-inflammatory, anti-cancer, and anti-bacterial activities make it a promising candidate for drug development. However, further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
N-[3-(4-bromophenyl)-2-(2-furoylamino)acryloyl]-beta-alanine has potential applications in various scientific research fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been reported to exhibit anti-inflammatory, anti-cancer, and anti-bacterial activities. It has also shown promising results in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.
Properties
IUPAC Name |
3-[[(E)-3-(4-bromophenyl)-2-(furan-2-carbonylamino)prop-2-enoyl]amino]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN2O5/c18-12-5-3-11(4-6-12)10-13(16(23)19-8-7-15(21)22)20-17(24)14-2-1-9-25-14/h1-6,9-10H,7-8H2,(H,19,23)(H,20,24)(H,21,22)/b13-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIFRZNMGJFNNIM-JLHYYAGUSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(=O)NC(=CC2=CC=C(C=C2)Br)C(=O)NCCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)C(=O)N/C(=C/C2=CC=C(C=C2)Br)/C(=O)NCCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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